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An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

K145 is a potent and selective small molecule inhibitor of sphingosine kinase 2 (SphK2), a
critical enzyme in the sphingolipid signaling pathway. This document provides a comprehensive
overview of the chemical properties, biological activity, and mechanism of action of K145.
Detailed experimental protocols and quantitative data are presented to facilitate its use in
research and drug development.

Chemical Structure and Properties

K145, also known as (2)-3-(2-aminoethyl)-5-(3-(4-butoxyphenyl)propylidene)thiazolidine-2,4-
dione hydrochloride, is a synthetic compound with a well-defined chemical structure.[1] Its key
chemical identifiers and properties are summarized in the table below.
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Property Value Reference

(2)-3-(2-aminoethyl)-5-(3-(4-

butoxyphenyl)propylidene)thia
IUPAC Name ”yp y).p by ) [1]

zolidine-2,4-dione

hydrochloride

Synonyms K-145, K 145, K145 HCI [1]

1449240-68-9 (HCI salt),
CAS Number [1]
1309444-75-4 (free base)

Molecular Formula C18H25CIN203S [2][3]

Molecular Weight 384.92 g/mol [2][3]1[4]

0=C(N(CCN)C/1=0)SC1=C/C

SMILES CC2=CC=C(OCCCC)C=C2. [1][5]
[H]CI
HADFDMGQKBGVAV-

InChl Key [1][2]

NKBLJONXSA-N

Biological Activity and Mechanism of Action

K145 is a selective, substrate-competitive inhibitor of sphingosine kinase 2 (SphK2).[4][5][6] It
exhibits potent inhibitory activity against SphK2 with minimal effect on the closely related
isoform, SphK1.[5] The inhibition of SphK2 by K145 disrupts the balance of sphingolipid
metabolites, leading to various cellular effects, including the induction of apoptosis and
inhibition of cell proliferation.[4][5]

Suantitative Biological

Parameter Value Cell Line/System Reference
IC50 (SphK2) 4.3 uM Biochemical Assay [4105][6]
Ki (SphK2) 6.4 uM Biochemical Assay [4115][6]

Cellular Effects
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e Inhibition of Cell Growth: K145 has been shown to significantly inhibit the growth of U937
human monocytic leukemia cells in a concentration-dependent manner.[5]

 Induction of Apoptosis: Treatment with K145 induces apoptosis in U937 cells.[4][5]

e Modulation of Signaling Pathways: K145 treatment leads to a decrease in the
phosphorylation of ERK and Akt, two key downstream effectors of SphK2 signaling.[4][5]

Signaling Pathway

K145 exerts its biological effects by inhibiting SphK2, which in turn modulates downstream
signaling pathways, including the ERK and Akt pathways. The diagram below illustrates the
proposed mechanism of action.
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Caption: Signaling pathway inhibited by K145.

Experimental Protocols
In Vitro Cell Growth Inhibition Assay

e Cell Line: U937 human monocytic leukemia cells.[5]

o Methodology:
o Seed U937 cells in 96-well plates.
o Treat cells with varying concentrations of K145 (e.g., 0-10 uM) for 24, 48, and 72 hours.[5]
o Assess cell viability using a standard method such as the MTT assay.

o Determine the concentration of K145 that inhibits cell growth by 50% (IC50).

Apoptosis Assay

e Cell Line: U937 cells.[5]

o Methodology:
o Treat U937 cells with K145 (e.g., 10 uM) for 24 hours.[5]
o Stain cells with Annexin V and Propidium lodide (PI).

o Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.

Western Blot Analysis of ERK and Akt Phosphorylation

e Cell Line: U937 cells.[5]
o Methodology:
o Treat U937 cells with K145 (e.g., 4-8 uM) for 3 hours.[5]

o Lyse the cells and collect the protein extracts.
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o Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

o Probe the membrane with primary antibodies specific for phosphorylated ERK (p-ERK)
and phosphorylated Akt (p-Akt), as well as total ERK and total Akt as loading controls.

o Incubate with appropriate secondary antibodies and visualize the protein bands using a
chemiluminescence detection system.

In Vivo Antitumor Activity

e Animal Model: BALB/c-nu mice bearing U937 tumor xenografts.[5]

e Methodology:
o Inject U937 cells subcutaneously into the flank of nude mice.
o Once tumors are established, administer K145 orally (e.g., 50 mg/kg, daily for 15 days).[5]
o Monitor tumor growth and body weight of the mice throughout the study.

o At the end of the study, excise the tumors and measure their weight and volume.

Conclusion

K145 is a valuable research tool for studying the role of SphK2 in various physiological and
pathological processes. Its selectivity and in vivo efficacy make it a promising lead compound
for the development of novel therapeutics targeting diseases associated with dysregulated
sphingolipid signaling, such as cancer. This guide provides essential technical information to
support further investigation and application of K145 in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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